Cas no 2228810-57-7 (2-(2,2,3,3-Tetrafluoropropyl)oxirane)

• Product Name: 2-(2,2,3,3-Tetrafluoropropyl)oxirane
• CAS No: 2228810-57-7
• MF: C₅H₆F₄O
• MW: 158.094155788422
• CID: 5762267
• PubChem ID: 54359592
• Update Time: 2025-06-14

2-(2,2,3,3-Tetrafluoropropyl)oxirane Chemical and Physical Properties

Names and Identifiers

• EN300-1947376
• HNSVPZFSEQVKGI-UHFFFAOYSA-N
• 2228810-57-7
• 2-(2,2,3,3-Tetrafluoropropyl)oxirane

• Inchi： 1S/C5H6F4O/c6-4(7)5(8,9)1-3-2-10-3/h3-4H,1-2H2
• InChI Key： HNSVPZFSEQVKGI-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(CC1CO1)F

Computed Properties

• Exact Mass: 158.03547746g/mol
• Monoisotopic Mass: 158.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on 2-(2,2,3,3-Tetrafluoropropyl)oxirane

Comprehensive Overview of 2-(2,2,3,3-Tetrafluoropropyl)oxirane (CAS No. 2228810-57-7)

2-(2,2,3,3-Tetrafluoropropyl)oxirane, with the CAS number 2228810-57-7, is a fluorinated epoxy compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in advanced materials and specialty chemicals. This compound belongs to the class of fluorinated oxiranes, which are known for their stability, reactivity, and versatility in synthetic chemistry. Researchers and industries are increasingly exploring its use in high-performance polymers, coatings, and other functional materials, making it a subject of interest in both academic and industrial settings.

The molecular structure of 2-(2,2,3,3-Tetrafluoropropyl)oxirane features a reactive oxirane ring (also known as an epoxy ring) attached to a tetrafluoropropyl group. This combination imparts the compound with exceptional chemical resistance, thermal stability, and low surface energy, which are highly desirable traits in materials science. The presence of fluorine atoms further enhances its properties, such as hydrophobicity and resistance to degradation, making it suitable for applications where durability and performance are critical.

In the context of current trends, 2-(2,2,3,3-Tetrafluoropropyl)oxirane aligns with the growing demand for sustainable and high-performance materials. With industries focusing on reducing environmental impact, fluorinated compounds like this are being investigated for their potential in green chemistry and eco-friendly applications. For instance, its use in water-repellent coatings and anti-fouling surfaces is being explored to minimize the need for harmful additives or frequent maintenance.

Another area of interest is the compound's role in advanced polymer synthesis. The oxirane ring can undergo ring-opening polymerization, enabling the creation of custom-tailored polymers with specific properties. This is particularly relevant in fields like electronics, where materials with precise dielectric properties or thermal stability are required. Additionally, the compound's fluorine content makes it a candidate for fluoropolymer development, which is widely used in industries ranging from aerospace to medical devices.

From a synthetic chemistry perspective, 2-(2,2,3,3-Tetrafluoropropyl)oxirane offers opportunities for selective functionalization. Researchers are investigating its reactivity with various nucleophiles and catalysts to create novel derivatives with tailored properties. This aligns with the broader trend of molecular design, where chemists aim to build complex structures from simple, modular components. Such efforts are often driven by the need for materials that meet specific performance criteria in cutting-edge technologies.

Safety and handling of 2-(2,2,3,3-Tetrafluoropropyl)oxirane are also topics of discussion among professionals. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation during handling. These precautions are part of the broader emphasis on responsible chemical use and workplace safety, which are increasingly prioritized across industries.

In summary, 2-(2,2,3,3-Tetrafluoropropyl)oxirane (CAS No. 2228810-57-7) is a versatile and promising compound with applications spanning multiple high-tech industries. Its unique combination of a reactive oxirane ring and fluorinated side chain makes it a valuable building block for advanced materials. As research continues to uncover new uses and synthetic pathways, this compound is poised to play a significant role in the development of next-generation materials and technologies.